- Synthesis of Betamethasone From the Waste of Thai Agave Sisalana, Synthetic Communications, 2006, 36(7), 865-874
Cas no 915-35-5 (Hecogenin acetate)
Hecogenin acetate structure
Product Name:Hecogenin acetate
CAS No:915-35-5
MF:C29H44O5
MW:472.656669616699
MDL:MFCD00005088
CID:806483
PubChem ID:87570924
Update Time:2024-10-26
Hecogenin acetate Chemical and Physical Properties
Names and Identifiers
-
- Spirostan-12-one,3-(acetyloxy)-, (3b,5a,25R)-
- Hecogenin Acetate
- 5K0WKD513R
- C29H44O5
- NSC15489
- HECOGENIN, ACETATE
- 12-Oxo-5-alpha-spirostan-3-beta-yl acetate
- Hecogenin Acetate , 90%
- Hecogenin acetate, >=90%
- CVKZWRTYHCDWTE-RSEFXUKDSA-N
- V5214
- (3β,5α,25R)-3-(Acetyloxy)spirostan-12-one (ACI)
- 5α,25D-Spirostan-12-one, 3β-hydroxy-, acetate (6CI, 7CI)
- 5α-Spirostan-12-one, 3β-hydroxy-, acetate, (25R)- (8CI)
- Spiro[8H-naphth[2′,1′:4,5]indeno[2,1-b]furan-8,2′-[2H]pyran], spirostan-12-one deriv. (ZCI)
- 3β-Acetoxy-5α-spirostan-12-one
- NSC 15489
- 5alpha,25D-Spirostan-12-one, 3beta-hydroxy-, acetate
- UNII-5K0WKD513R
- (3beta,5alpha,25R)-3-(Acetyloxy)spirostan-12-one; 3beta-Hydroxy-5alpha,25D-spirostan-12-one Acetate; Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran] Spirostan-12-one deriv.; 3beta-Acetoxy-5alpha-spirostan-12-one; NSC 15489;
- 5alpha-Spirostan-12-one, 3beta-hydroxy-, acetate, (25R)-
- 12-OXO-5-.ALPHA.-SPIROSTAN-3-.BETA.-YL ACETATE
- (22R,25R)-3BETA-ACETOXY-5ALPHA-SPIROSTANE-12-ONE
- Spirostan-12-one, 3-(acetyloxy)-, (3b,5a,25R)-
- 3beta-Acetoxy-5alpha-spirostan-12-one
- 915-35-5
- 5.alpha.-Spirostan-12-one, acetate, (25R)-
- (3beta,5alpha,25R)-12-oxospirostan-3-yl acetate
- (22R,25R)-3.BETA.-ACETOXY-5.ALPHA.-SPIROSTANE-12-ONE
- Q27262471
- 3beta-acetoxy-(25r)-5alpha-spirostan-12-one
- J195.206D
- AI3-44894
- 5.alpha.-Spirostan-12-one, 3.beta.-hydroxy-, acetate, (25R)-
- (3.BETA.,5.ALPHA.,25R)-12-OXOSPIROSTAN-3-YL ACETATE
- ((1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethyl-10-oxospiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosane-6,2'-oxane)-16-yl) acetate
- (22R,25R)-12-OXO-28-OXA-5.ALPHA.-SPIROSOLANE-3.BETA.-OL ACETATE
- CHEMBL2332640
- 5.ALPHA.,25D-SPIROSTAN-12-ONE, 3.BETA.-HYDROXY-, ACETATE
- Hecogenin Acetate, 90%
- CHEBI:168130
- SCHEMBL353226
- HY-126941
- NSC-15489
- (-)-Hecogenin acetate
- Spirostan-12-one, 3-(acetyloxy)-, (3beta,5alpha,25R)-
- MFCD00005088
- Spirostan-12-one, 3-(acetyloxy)-, (3.beta.,5.alpha.,25R)-
- Hecogenin acetic acid
- EINECS 213-021-7
- CS-0108520
- (22R,25R)-12-OXO-28-OXA-5ALPHA-SPIROSOLANE-3BETA-OL ACETATE
- [(1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethyl-10-oxospiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl] acetate
- 3.BETA.-ACETOXY-5.ALPHA.-SPIROSTAN-12-ONE
- Hecogenin acetate
-
- MDL: MFCD00005088
- Inchi: 1S/C29H44O5/c1-16-8-11-29(32-15-16)17(2)26-24(34-29)13-23-21-7-6-19-12-20(33-18(3)30)9-10-27(19,4)22(21)14-25(31)28(23,26)5/h16-17,19-24,26H,6-15H2,1-5H3/t16-,17+,19+,20+,21-,22+,23+,24+,26+,27+,28-,29-/m1/s1
- InChI Key: CVKZWRTYHCDWTE-RSEFXUKDSA-N
- SMILES: C[C@]12C(=O)C[C@@H]3[C@]4(CC[C@H](OC(=O)C)C[C@@H]4CC[C@H]3[C@@H]1C[C@@H]1O[C@@]3(OC[C@H](C)CC3)[C@H]([C@H]21)C)C
Computed Properties
- Exact Mass: 472.31900
- Monoisotopic Mass: 472.31887450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 2
- Complexity: 871
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 5.4
- Topological Polar Surface Area: 61.8
Experimental Properties
- Color/Form: White crystals.
- Density: 1.2±0.1 g/cm3
- Melting Point: 246-248 °C (dec.) (lit.)
- Boiling Point: 557.5±50.0 °C at 760 mmHg
- Flash Point: 264.7±18.1 °C
- Refractive Index: -4 ° (C=1, Dioxane)
- PSA: 61.83000
- LogP: 5.54360
- Solubility: Not determined
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Hecogenin acetate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Hecogenin acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H129950-250mg |
Hecogenin Acetate, 90% |
915-35-5 | 250mg |
$ 150.00 | 2023-09-07 | ||
| TRC | H129950-1g |
Hecogenin Acetate, 90% |
915-35-5 | 1g |
$ 316.00 | 2023-09-07 | ||
| TRC | H129950-2.5g |
Hecogenin Acetate, 90% |
915-35-5 | 2.5g |
$ 518.00 | 2023-09-07 | ||
| S e l l e c k ZHONG GUO | S6373-5mg |
Hecogenin acetate |
915-35-5 | 5mg |
¥794.95 | 2022-04-26 | ||
| S e l l e c k ZHONG GUO | S6373-25mg |
Hecogenin acetate |
915-35-5 | 25mg |
¥2375.27 | 2022-04-26 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H862305-250mg |
Hecogenin Acetate |
915-35-5 | ≥90%(GC) | 250mg |
¥143.10 | 2022-01-10 | |
| abcr | AB136453-1 g |
Hecogenin acetate, 90%; . |
915-35-5 | 90% | 1 g |
€60.40 | 2023-07-20 | |
| abcr | AB136453-5 g |
Hecogenin acetate, 90%; . |
915-35-5 | 90% | 5 g |
€141.70 | 2023-07-20 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71858-1g |
Hecogenin Acetate |
915-35-5 | 98% | 1g |
¥740.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci71858-5g |
Hecogenin Acetate |
915-35-5 | 98% | 5g |
¥1904.00 | 2022-04-26 |
Hecogenin acetate Production Method
Production Method 1
Production Method 2
Production Method 3
Reaction Conditions
1.1 Reagents: Copper(II) nitrate hemipentahydrate Solvents: Tetrahydrofuran ; 5 min, rt
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 30 min, rt
1.3 Reagents: Tetrasodium EDTA Solvents: Ethyl acetate ; 20 min, rt
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 30 min, rt
1.3 Reagents: Tetrasodium EDTA Solvents: Ethyl acetate ; 20 min, rt
Reference
- Copper oxidation chemistry using a 19-iminopyridine-bearing steroidal ligand: (i) C5-C6 olefin difunctionalization and (ii) C1β-hydroxylation/C19-peroxidation, Steroids, 2022, 186,
Production Method 4
Reaction Conditions
Reference
- Digitanol glycosides. XX. Partial synthesis of dihydrodigacetigenin 3-acetate, Chemische Berichte, 1969, 102(5), 1542-56
Production Method 5
Reaction Conditions
1.1 Solvents: Chloroform ; 10 min, rt
1.2 rt
1.3 Catalysts: Uranyl diacetate dihydrate ; 12 - 72 h, reflux
1.2 rt
1.3 Catalysts: Uranyl diacetate dihydrate ; 12 - 72 h, reflux
Reference
- Synthesis of esters from natural steroidal alcohols using Lewis type acid as a catalyst, LabCiencia con Noticias Tecnicas del Laboratorio, 2010, 18(3),
Production Method 6
Reaction Conditions
Reference
- A Practical solution for aqueous reactions of water-insoluble high-melting-point organic substrates, Green Chemistry, 2012, 14(3), 668-672
Production Method 7
Reaction Conditions
Reference
- A process for the isolation of hecogenin from the juice of Agave sisalana and Agave veracruz, Research and Industry, 1983, 28(2), 104-6
Production Method 8
Production Method 9
Reaction Conditions
1.1 -
2.1 Solvents: Water ; rt
3.1 Solvents: Pyridine ; rt
2.1 Solvents: Water ; rt
3.1 Solvents: Pyridine ; rt
Reference
- Transformations of solasodine and derivatives of hecogenin by Cunninghamella elegans, Phytochemistry, 1994, 35(1), 125-33
Hecogenin acetate Raw materials
Hecogenin acetate Preparation Products
Hecogenin acetate Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
915-35-5 (Hecogenin acetate) Related Products
- 4729-47-9(Raxogenin-acetat)
- 4761-84-6(Raxogenin-acetat)
- 89327-63-9(ALPHA-DIHYDROALDOSTERONE-GAMMA-ETIOLACTONE)
- 125990-23-0(Chryseno[1,2-c]furan-13(1H)-one, 4-(acetyloxy)-8-ethyloctadecahydro-3-methoxy-3,5b,8,11a,13a-pentamethyl-, (3S,3aS,4S,5aS,5bR,7aS,8S,11aS,11bR,13aS,13bS)-)
- 1920-73-6(Raxogenin-acetat)
- 62212-11-7(Raxogenin-acetat)
- 111372-84-0(Spirostan-3-one, 6-(acetyloxy)-, (5a,6a,25R)-)
- 89327-73-1(Androstane-17-carboxylicacid, 11,18-epoxy-18-hydroxy-3-oxo-, g-lactone, (5b,11b,17b)- (9CI))
- 1169834-11-0(fomefficinol B)
- 103665-44-7(Raxogenin-acetat)
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